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Compound of Interest

Compound Name: Napie

Cat. No.: B15619085

Get Quote

This document provides a comprehensive overview of the physicochemical properties of

Napie, with a focus on its solubility and stability characteristics. The data presented herein is

intended for researchers, scientists, and drug development professionals to support formulation

development and preclinical assessment.

Solubility Profile
The solubility of a compound is a critical determinant of its absorption and bioavailability. The

following tables summarize the solubility of Napie in various aqueous and organic media.

Table 1: Aqueous Solubility of Napie
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pH Buffer System
Temperature
(°C)

Solubility
(mg/mL)

Method of
Analysis

2.0 0.01 N HCl 25
Data Not

Available
HPLC-UV

4.5 Acetate Buffer 25
Data Not

Available
HPLC-UV

6.8 Phosphate Buffer 25
Data Not

Available
HPLC-UV

7.4

Phosphate-

Buffered Saline

(PBS)

37
Data Not

Available
HPLC-UV

9.0 Borate Buffer 25
Data Not

Available
HPLC-UV

Table 2: Solubility of Napie in Organic and Co-Solvent Systems

Solvent/Co-Solvent
System

Ratio (v/v) Temperature (°C) Solubility (mg/mL)

Ethanol 100% 25 Data Not Available

Propylene Glycol 100% 25 Data Not Available

DMSO 100% 25 Data Not Available

PEG 400 100% 25 Data Not Available

Ethanol:Water 50:50 25 Data Not Available

PEG 400:Water 40:60 25 Data Not Available

Stability Profile
Understanding the chemical stability of Napie is essential for determining appropriate storage

conditions, shelf-life, and identifying potential degradation pathways.
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Table 3: Solid-State Stability of Napie under Accelerated Conditions

Storage
Condition

Time Point
(Months)

Appearance Assay (%)
Total
Degradants
(%)

40°C / 75% RH 1 No Change
Data Not

Available

Data Not

Available

40°C / 75% RH 3 No Change
Data Not

Available

Data Not

Available

40°C / 75% RH 6
Slight

Discoloration

Data Not

Available

Data Not

Available

60°C 1 No Change
Data Not

Available

Data Not

Available

Table 4: Solution-State Stability of Napie in Aqueous Buffers

pH
Buffer
System

Temperatur
e (°C)

Time Point
(Days)

Initial
Assay (%)

Final Assay
(%)

2.0 0.01 N HCl 25 7 100.0
Data Not

Available

7.4 PBS 25 7 100.0
Data Not

Available

9.0 Borate Buffer 25 7 100.0
Data Not

Available

Experimental Protocols
3.1. Solubility Determination: Shake-Flask Method

An excess amount of Napie was added to a known volume of the respective solvent in a

sealed glass vial. The vials were then agitated in a temperature-controlled shaker bath for 24

hours to ensure equilibrium was reached. Following equilibration, the samples were centrifuged
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to pellet the undissolved solid. An aliquot of the supernatant was carefully removed, filtered

through a 0.22 µm syringe filter, and diluted with an appropriate mobile phase. The

concentration of Napie in the resulting solution was determined by a validated stability-

indicating HPLC-UV method.

3.2. Stability-Indicating HPLC Method

Chromatographic separation was achieved on a C18 column (e.g., 4.6 x 150 mm, 5 µm) using

a gradient elution mobile phase consisting of acetonitrile and water with 0.1% formic acid. The

flow rate was maintained at 1.0 mL/min, and the column oven was set to 30°C. The injection

volume was 10 µL, and UV detection was performed at a wavelength determined by the UV

maximum of Napie. The method was validated for specificity, linearity, accuracy, and precision.
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Sample Preparation

Analysis

Add excess Napie to solvent

Equilibrate for 24h at controlled temp

Centrifuge to pellet solid

Filter supernatant
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Quantify concentration
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Workflow for Shake-Flask Solubility Measurement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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